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Compound of Interest

Compound Name: ShikimicAcid

CAS No.: 138-95-0

Cat. No.: B1173159

Get Quote

Ensuring laboratory safety and environmental responsibility is paramount when handling

chemical waste. This guide provides detailed procedures for the proper disposal of shikimic

acid, tailored for researchers, scientists, and drug development professionals.

Shikimic acid, a key intermediate in the synthesis of many pharmaceuticals, is a white, solid

compound. While not classified as a hazardous waste under the Resource Conservation and

Recovery Act (RCRA) P-Series or U-Series, it can cause irritation to the eyes, skin, and

respiratory tract.[1] Therefore, adherence to proper disposal protocols is essential to maintain a

safe laboratory environment and comply with regulations.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses or goggles, gloves, and a lab coat.[1] In

case of a spill, sweep up the solid material to avoid generating dust and place it into a suitable,

labeled container for disposal.[1]

Step-by-Step Disposal Procedure
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The disposal of shikimic acid should align with general laboratory chemical waste guidelines.[2]

[3][4][5] The following steps provide a clear protocol for its disposal:

Waste Identification and Classification: The waste generator is responsible for determining if

the chemical waste is hazardous.[1][6][7][8] Although shikimic acid is not federally listed as a

hazardous waste in the United States, it is crucial to consult state and local regulations which

may have stricter requirements.[1]

Containerization:

Place shikimic acid waste in a well-labeled, sealed, and leak-proof container.

Ensure the container is compatible with the chemical.

The label should clearly identify the contents as "Shikimic Acid Waste" and include the

date of accumulation.

Storage:

Store the waste container in a designated, well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[1]

Secondary containment is recommended to prevent environmental contamination in case

of a leak.

Disposal:

Do not dispose of shikimic acid in the regular trash or pour it down the drain.[9]

Arrange for collection by your institution's environmental health and safety (EHS)

department or a licensed chemical waste disposal contractor.

Follow all institutional and local regulations for hazardous waste pickup and disposal.

Quantitative Data Summary
While specific quantitative disposal limits for shikimic acid are not widely established due to its

non-hazardous classification, the following table summarizes its key identifiers and properties
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relevant to safety and disposal.

Property Value Reference

CAS Number 138-59-0 [10]

Appearance White solid [1]

Hazard Class (RCRA)
Not listed (P-Series or U-

Series)
[1]

Biodegradability Readily biodegradable [10]

Incompatibilities Strong oxidizing agents [1]

Primary Hazards
May cause eye, skin, and

respiratory tract irritation
[1]

Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory safety protocols and

information from safety data sheets. No specific experimental protocols for shikimic acid

disposal were cited in the provided search results. The primary "experiment" in this context is

the safe and compliant disposal of the chemical, for which the methodology is the step-by-step

guide provided above.

Visualizing the Disposal Workflow
To further clarify the decision-making process for shikimic acid disposal, the following diagram

illustrates the logical flow from waste generation to final disposal.
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Shikimic Acid Waste Disposal Workflow
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Caption: Decision workflow for the proper disposal of shikimic acid waste in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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